Cas no 104715-25-5 (1-Butanol, 4-fluoro-3-methyl-)
1-Butanol, 4-fluoro-3-methyl- structure
Product Name:1-Butanol, 4-fluoro-3-methyl-
CAS No:104715-25-5
MF:C5H11FO
MW:106.138645410538
CID:1146595
Update Time:2024-07-26
1-Butanol, 4-fluoro-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanol, 4-fluoro-3-methyl-
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- Inchi： 1S/C5H11FO/c1-5(4-6)2-3-7/h5,7H,2-4H2,1H3
- InChI Key： QCLXLDNWWLHSGT-UHFFFAOYSA-N
- SMILES： C(O)CC(C)CF
Computed Properties
- Exact Mass: 106.07943
Experimental Properties
- Density: 0.927±0.06 g/cm3(Predicted)
- Boiling Point: 119.3±10.0 °C(Predicted)
- PSA: 20.23
- pka: 14.99±0.10(Predicted)
1-Butanol, 4-fluoro-3-methyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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